Cas no 2171683-26-2 (2-ethyl-2-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobutanoic acid)
2-ethyl-2-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-ethyl-2-[2-(ethyl carboxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]butanoic acid
- EN300-1510844
- 2171683-26-2
- 2-ethyl-2-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobutanoic acid
-
- Inchi: 1S/C26H30N2O7/c1-4-26(5-2,24(31)32)28-22(29)21(23(30)34-6-3)27-25(33)35-15-20-18-13-9-7-11-16(18)17-12-8-10-14-19(17)20/h7-14,20-21H,4-6,15H2,1-3H3,(H,27,33)(H,28,29)(H,31,32)
- InChI Key: MVCDEUGLLSGOBL-UHFFFAOYSA-N
- SMILES: O(C(NC(C(=O)OCC)C(NC(C(=O)O)(CC)CC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 482.20530130g/mol
- Monoisotopic Mass: 482.20530130g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 35
- Rotatable Bond Count: 12
- Complexity: 760
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 131Ų
2-ethyl-2-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1510844-1.0g |
2-ethyl-2-[2-(ethyl carboxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]butanoic acid |
2171683-26-2 | 1g |
$0.0 | 2023-06-05 | ||
| Enamine | EN300-1510844-50mg |
2-ethyl-2-[2-(ethyl carboxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]butanoic acid |
2171683-26-2 | 50mg |
$1091.0 | 2023-09-27 | ||
| Enamine | EN300-1510844-100mg |
2-ethyl-2-[2-(ethyl carboxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]butanoic acid |
2171683-26-2 | 100mg |
$1144.0 | 2023-09-27 | ||
| Enamine | EN300-1510844-250mg |
2-ethyl-2-[2-(ethyl carboxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]butanoic acid |
2171683-26-2 | 250mg |
$1196.0 | 2023-09-27 | ||
| Enamine | EN300-1510844-500mg |
2-ethyl-2-[2-(ethyl carboxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]butanoic acid |
2171683-26-2 | 500mg |
$1247.0 | 2023-09-27 | ||
| Enamine | EN300-1510844-1000mg |
2-ethyl-2-[2-(ethyl carboxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]butanoic acid |
2171683-26-2 | 1000mg |
$1299.0 | 2023-09-27 | ||
| Enamine | EN300-1510844-2500mg |
2-ethyl-2-[2-(ethyl carboxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]butanoic acid |
2171683-26-2 | 2500mg |
$2548.0 | 2023-09-27 | ||
| Enamine | EN300-1510844-5000mg |
2-ethyl-2-[2-(ethyl carboxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]butanoic acid |
2171683-26-2 | 5000mg |
$3770.0 | 2023-09-27 | ||
| Enamine | EN300-1510844-10000mg |
2-ethyl-2-[2-(ethyl carboxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]butanoic acid |
2171683-26-2 | 10000mg |
$5590.0 | 2023-09-27 |
2-ethyl-2-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobutanoic acid Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
Additional information on 2-ethyl-2-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobutanoic acid
Comprehensive Guide to 2-ethyl-2-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobutanoic acid (CAS No. 2171683-26-2)
2-ethyl-2-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobutanoic acid (CAS No. 2171683-26-2) is a specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. This compound belongs to the class of Fmoc-protected amino acid derivatives, which are critical in solid-phase peptide synthesis (SPPS). Its unique structure, featuring both ethyl carboxy and Fmoc-protected amino functional groups, makes it a versatile building block for designing complex peptides and bioactive molecules.
The growing demand for peptide-based therapeutics has increased interest in compounds like 2-ethyl-2-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobutanoic acid. Researchers are particularly focused on its role in developing targeted drug delivery systems and bioconjugation strategies. The compound's ability to facilitate controlled peptide elongation while maintaining high purity levels has made it indispensable in modern medicinal chemistry.
One of the key advantages of CAS No. 2171683-26-2 is its compatibility with automated peptide synthesizers, a feature highly valued in industrial-scale production. The Fmoc (9-fluorenylmethoxycarbonyl) group provides excellent protection for the amino functionality during synthesis while allowing mild deprotection conditions, minimizing side reactions. This characteristic aligns perfectly with the pharmaceutical industry's need for efficient, scalable peptide manufacturing processes.
Recent advancements in cancer immunotherapy and precision medicine have further highlighted the importance of specialized amino acid derivatives like 2-ethyl-2-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobutanoic acid. Its molecular structure allows for precise modifications that can enhance peptide stability and bioavailability - two critical factors in developing next-generation biologics. Researchers are actively exploring its potential in creating peptide-drug conjugates for targeted cancer therapies.
The compound's physicochemical properties, including its solubility profile and stability under various conditions, make it particularly valuable for combinatorial chemistry applications. Its ethyl carboxy moiety offers additional flexibility for further functionalization, enabling the creation of diverse molecular architectures. This adaptability responds directly to the pharmaceutical industry's need for customizable building blocks in drug discovery pipelines.
Quality control of 2-ethyl-2-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobutanoic acid typically involves advanced analytical techniques such as HPLC, mass spectrometry, and NMR spectroscopy. These methods ensure the compound meets the stringent purity requirements necessary for pharmaceutical applications. The growing emphasis on GMP-compliant peptide synthesis has further elevated the standards for such specialized reagents in the market.
From a commercial perspective, the global market for Fmoc-protected amino acids is experiencing significant growth, driven by increasing R&D investments in peptide therapeutics. CAS No. 2171683-26-2 occupies a niche position in this market, serving as a crucial component for researchers developing novel peptide-based solutions for metabolic disorders, infectious diseases, and other therapeutic areas.
Storage and handling of 2-ethyl-2-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobutanoic acid require standard laboratory precautions. The compound should be stored in a cool, dry environment, protected from light and moisture to maintain its stability over extended periods. These storage conditions align with common practices for sensitive organic compounds used in pharmaceutical research.
Looking ahead, the scientific community anticipates continued innovation in applications of CAS No. 2171683-26-2, particularly in emerging fields like peptide nanomaterials and biodegradable polymers. Its structural features offer unique opportunities for designing functional materials with precise molecular recognition properties, opening new avenues in materials science and biomedical engineering.
For researchers seeking reliable sources of 2-ethyl-2-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobutanoic acid, it's essential to partner with suppliers who can provide comprehensive analytical data and consistent batch-to-batch quality. The compound's role in cutting-edge research demands uncompromising quality standards to ensure reproducible results in sensitive applications.
2171683-26-2 (2-ethyl-2-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobutanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)